Cas no 851095-86-8 (N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide)

• Product Name: N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide
• CAS No: 851095-86-8
• MF: C₁₅H₁₇N₃O₂
• MW: 271.314383268356
• CID: 6537041
• Update Time: 2025-06-08

N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide
• Propanamide, N-[5-(5,6,7,8-tetrahydro-2-naphthalenyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C15H17N3O2/c1-2-13(19)16-15-18-17-14(20-15)12-8-7-10-5-3-4-6-11(10)9-12/h7-9H,2-6H2,1H3,(H,16,18,19)
• InChI Key： RFLITXSLRUULQU-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C3C(=C2)CCCC3)O1)(=O)CC

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• pka: 12.21±0.70(Predicted)

Additional information on N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide

Comprehensive Overview of N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide (CAS No. 851095-86-8)

The compound N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide, identified by its CAS No. 851095-86-8, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a tetrahydronaphthalene moiety and an oxadiazole ring, which are known for their potential bioactivity. Researchers are particularly interested in its structural properties, which may contribute to its applications in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide has surged due to their versatility in medicinal chemistry. The oxadiazole scaffold, in particular, is a hotspot for drug design because of its ability to mimic peptide bonds and interact with biological targets. This compound’s tetrahydronaphthalene component further enhances its lipophilicity, making it a candidate for crossing biological membranes—a critical factor in central nervous system (CNS) drug development.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and potential therapeutic applications. Current studies suggest that CAS No. 851095-86-8 could play a role in addressing neurodegenerative diseases, given its structural similarity to other CNS-active molecules. Additionally, its oxadiazole ring is being explored for anti-inflammatory and antimicrobial properties, aligning with global trends in combating antibiotic resistance.

From a chemical perspective, the stability and reactivity of N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide are of great interest. The presence of the 1,3,4-oxadiazole ring introduces electron-rich sites that can participate in hydrogen bonding and π-π stacking interactions, which are crucial for protein-ligand binding. These characteristics make it a valuable scaffold for fragment-based drug discovery, a growing field in precision medicine.

Another trending topic in the context of this compound is its green synthesis and sustainability. As the pharmaceutical industry shifts toward eco-friendly practices, researchers are investigating catalytic methods and solvent-free reactions to produce CAS No. 851095-86-8 with minimal environmental impact. This aligns with broader societal concerns about sustainable chemistry and reduced carbon footprints.

In summary, N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide represents a promising avenue for scientific exploration. Its structural complexity and potential bioactivity make it a subject of ongoing research, particularly in drug development and sustainable chemistry. As interest in heterocyclic compounds and targeted therapies continues to rise, this compound is poised to remain a focal point in both academic and industrial settings.